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Abstract

Flutianil is a novel fungicide belonging to the cyano-methylene thiazolidine chemical class,
distinguished by its high efficacy against a narrow spectrum of plant pathogens, primarily
powdery mildew.[1][2][3][4][5][6][7] Discovered by OAT Agrio Co., Ltd., Flutianil exhibits a
unigue mode of action, inhibiting the formation of the haustorium, a specialized fungal structure
for nutrient uptake from host plants.[1][6] This targeted activity, combined with a lack of cross-
resistance to existing fungicides, positions Flutianil as a valuable tool in integrated pest
management programs.[1][4] This technical guide provides an in-depth overview of the
discovery, synthesis pathway, and biological properties of Flutianil, including detailed
experimental methodologies and quantitative data to support further research and
development.

Discovery and Development

Flutianil was identified through extensive screening of chemical libraries for compounds with
novel fungicidal activity.[3] The initial lead compound, a derivative of the cyano-methylene
thiazolidine scaffold, demonstrated promising activity specifically against powdery mildew.[2][3]
Structure-activity relationship (SAR) studies were systematically conducted to optimize the
fungicidal potency and spectrum of the lead compound. This optimization process ultimately led
to the identification of Flutianil, (22)-{[2-fluoro-5-(trifluoromethyl)phenyl]sulfanyl}[3-(2-
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methoxyphenyl)-1,3-thiazolidin-2-ylidene]acetonitrile, which exhibited superior performance in
controlling powdery mildew on a variety of crops.[2][3]

Synthesis Pathway

The synthesis of Flutianil proceeds through the condensation of key intermediates to form the
core cyano-methylene thiazolidine structure. The general synthetic route is outlined below.

Diagram of the Flutianil Synthesis Pathway
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Caption: General synthesis pathway for Flutianil.

Experimental Protocols
Synthesis of Flutianil
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The following protocol is a representative example for the synthesis of Flutianil and its
derivatives.[1]

Materials:

2-Methoxyphenylisothiocyanate

e 2-Fluoro-5-trifluoromethylphenylthioacetonitrile
e Sodium Hydride (60% in oil)

e Dimethylformamide (DMF)

e 1,2-Dibromoethane

o Diethyl ether

o Water

Procedure:

e To a suspension of sodium hydride (0.84 g, 21 mmol) in dimethylformamide (10 mL), a
solution of 2-methoxyphenylisothiocyanate (1.65 g, 10 mmol) and 2-fluoro-5-
trifluoromethylphenylthioacetonitrile (2.35 g, 10 mmol) in DMF is added portionwise with
stirring at 0°C.

o The reaction mixture is stirred for 1 hour at the same temperature.
e 1,2-Dibromoethane (1.87 g, 10 mmol) is added dropwise to the mixture at room temperature.
e The mixture is stirred for an additional 3 hours at room temperature.

o Water (50 mL) and diethyl ether (30 mL) are added to the reaction mixture, followed by
stirring.

o The precipitated crystals are collected by filtration to yield the final product, Flutianil.

Characterization:
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e The chemical structure is confirmed using 1H-NMR spectroscopy.[1]

e The melting point is determined using a melting point apparatus.[1]

Fungicidal Efficacy in Pot Tests

This protocol details the evaluation of Flutianil's fungicidal activity against powdery mildew on
cucumber and wheat plants.[1]

Materials:

Cucumber seeds (Cucumis sativus)

e Wheat seeds (Triticum aestivum)

e Culture soill

¢ Flutianil

o Acetone (for stock solution preparation)

o Distilled water

» Conidial suspension of Podosphaera xanthii (cucumber powdery mildew)

o Conidial suspension of Blumeria graminis f. sp. tritici (wheat powdery mildew)

Procedure:

e Plant Preparation:

o Cucumber seeds are sown in polyethylene pots and grown in a greenhouse for 21 days.[1]

o Wheat seeds are sown in plastic trays and grown in a growth chamber for 7 days.[1]

e Fungicide Application:

o A stock solution of Flutianil is prepared by dissolving the compound in acetone and then
diluting it with distilled water to the desired concentrations (<1% acetone v/v).[2]
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o The fungicide solutions are sprayed onto the plants.

¢ |noculation:

o After the sprayed solution has dried, the plants are inoculated with a conidial suspension
of the respective powdery mildew pathogen.

e Incubation and Evaluation:
o The inoculated plants are maintained in a greenhouse or growth chamber.

o The disease severity is assessed visually after a set incubation period by observing the
area of lesions on the leaves. The control value is determined by comparing the lesion
area on treated plants to that on untreated control plants.[2]

Assessment of Biological Properties

Residual Activity:

Cucumber seedlings are sprayed with a 10 mg/L solution of Flutianil.[2]

The treated plants are kept in a greenhouse for up to 14 days.[2]

At specified intervals, the plants are inoculated with P. xanthii.[2]

Antifungal activity is measured to determine the persistence of Flutianil's effect.[2]

Rainfastness:

Cucumber plants are sprayed with a 10 mg/L solution of Flutianil and kept in a greenhouse
for 24 hours.[2]

The plants are then exposed to artificial rain (40 mm/hr) for 2 hours.[2]

Following the rain exposure, the plants are inoculated with P. xanthii.[2]

The control value is assessed to determine the impact of rainfall on the fungicide's efficacy.

[2]
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Curative Activity:
e Cucumber leaves are first inoculated with a conidial suspension of P. xanthii.[2]

o Flutianil (10 mg/L) is applied at various time points post-inoculation (e.g., 1, 5, 7, 9, 12, and
14 days).[2]

o The development of mycelium and sporulation are observed microscopically to evaluate the
curative effect of the fungicide.[2]

Quantitative Data

The fungicidal activity of Flutianil and its analogs has been quantified against key powdery
mildew pathogens.

Table 1: Fungicidal Activity (EC50) of Flutianil and
Related Compounds against Powdery Mildew

EC50 (mglL) vs. B.

Substituents on S- EC50 (mgl/L) vs. P.

Compound ID . . graminis f. sp.
phenyl ring xanthii e
tritici
Flutianil (1r) 2-F, 5-CF3 0.8 1.3
1o 5-CF3 1.3 324
1q 2-Cl, 5-CF3 8.2 54.9
Lead Compound Unsubstituted >100 >100

Data sourced from
Hayashi et al. (2020)

[3]

Table 2: Biological Properties of Flutianil against
Podosphaera xanthii
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Property Concentration Result

Residual Activity (up to 14

10 mg/L 100% control
days)
Rainfastness (after 2 hours of
) 10 mg/L 100% control
rain)
Curative Activity (applied 1 da
Y (app Y 10 mg/L High efficacy

post-inoculation)

Data sourced from Kimura et
al. (2020)[2]

Mode of Action

Flutianil exhibits a novel mode of action that differs from other commercially available
fungicides.[1][4] Morphological studies have revealed that Flutianil does not inhibit the early
stages of fungal infection, such as conidium germination and appressorium formation.[1]
Instead, its primary target is the development of the haustorium, the feeding structure of the
fungus that penetrates the host plant's cells.[1][6] By inhibiting haustorium formation, Flutianil
effectively cuts off the nutrient supply to the pathogen, thereby preventing further fungal growth
and proliferation.[1][6]

Diagram of Flutianil's Proposed Mode of Action
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Caption: Flutianil's inhibitory effect on haustorium formation.

Conclusion

Flutianil represents a significant advancement in the control of powdery mildew. Its unique
chemical structure and novel mode of action provide an effective solution for managing this
economically important plant disease, particularly in the face of growing resistance to existing
fungicides. The detailed information on its discovery, synthesis, and biological activity
presented in this guide serves as a valuable resource for researchers and professionals in the
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field of crop protection and drug development. Further investigation into the precise molecular
target of Flutianil could open new avenues for the design of next-generation fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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